Cas no 24939-03-5 (Polyinosinic-polycytidylic acid)

Polyinosinic-polycytidylic acid Properties

Names and Identifiers

• Polyinosinic acid-polycytidylic acid
• Polyinosinic:polycytidylic acid copolymer
• 5'-Inosinic acid homopolymer-5'-cytidylic acid homopolymer complex (1_1)
• Poly(I:C)
• POLYCYTIDYLIC-INOSINIC ACID POTASSIUM SALT
• Polyinosinic acid Polycytidylic acid
• 4-amino-1-(5-O-phosphonopentofuranosyl)pyrimidin-2(1H)-one - 9-(5-O-phosphonopentofuranosyl)-3,9-dihydro-6H-purin-6-one (1:1)
• 5'-cytidylic acid - 5'-inosinic acid (1:1)
• Poly I:C
• Polycytidysic acid
• Poly(I+C)
• POLY I-C
• Poly(I:C) (VAN)
• Polyinosinate:polycytidylate
• Poly rI:poly rC
• Polyinosinate-polycytidylate complex
• Poly I:poly C
• Poly C poly I
• Polyinosinic-polycytidylic acid complex
• Poly(I).poly(C)
• Poly(rI).poly(rC)
• Polyriboinosinic: polyribocytidylic acid
• Poly(rI).(rC)
• Polyinosinic acid:polycytidylic acid complex
• PI:C
• Poly(I).poly(C); Poly(I).poly(C) complex
• Polyriboinosinic-polyribocytidylic acid complex
• Poly(I).poly(C) c
• Poly C；Polycytidysic acid；Polyinosinic acid-polycytidylic acid；Polyinosinic:polycytidylic acid copolymer
• Polyinosinic-polycytidylic acid
• Polyinosinic-polycytidylic acid sodium salt
• AC-8822
• [(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate;[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl dihydrogen phosphate
• AKOS025402393
• {[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-6,9-dihydro-1H-purin-9-yl)oxolan-2-yl]methoxy}phosphonic acid; {[(2R,3S,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
• AKOS040745302
• DTXSID90947819
• Poly(I:C) (~90%)
• 24939-03-5
• Q7226506
• poly C; poly I
• ACEVNMQDUCOKHT-ZLOOHWKQSA-N
• 5'-aInosinic acid, homopolymer, complex with 5'-acytidylic acid homopolymer (1:1)
• +Expand

• MDL： MFCD00131957
• InChIKey： ACEVNMQDUCOKHT-ZLOOHWKQSA-N
• Inchi： 1S/C10H13N4O8P.C9H14N3O8P/c15-6-4(1-21-23(18,19)20)22-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18/h2-4,6-7,10,15-16H,1H2,(H,11,12,17)(H2,18,19,20);1-2,4,6-8,13-14H,3H2,(H2,10,11,15)(H2,16,17,18)/t4-,6-,7-,10-;4-,6-,7-,8-/m11/s1
• SMILES： P(=O)(O[H])(O[H])OC([H])([H])[C@]1([H])[C@]([H])([C@]([H])([C@]([H])(N2C([H])=NC3C(N([H])C([H])=NC2=3)=O)O1)O[H])O[H].P(=O)(O[H])(O[H])OC([H])([H])[C@]1([H])[C@]([H])([C@]([H])([C@]([H])(N2C(N=C(C([H])=C2[H])N([H])[H])=O)O1)O[H])O[H]

Computed Properties

• Exact Mass: 671.09895179g/mol
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 8
• Monoisotopic Mass: 671.09895179g/mol
• Heavy Atom Count: 44
• Complexity: 1090
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 351

Experimental Properties

• Boiling Point: 851.4°C at 760 mmHg